Senegin III

• Molecular Formula: C75H112O35
• Molecular Weight: 1573.7 g/mol
• InChI: InChI=1S/C75H112O35/c1-30-44(81)48(85)53(90)63(99-30)107-59-58(105-43(80)17-12-33-10-13-34(97-9)14-11-33)32(3)101-67(60(59)108-64-56(93)51(88)57(31(2)100-64)106-62-52(89)47(84)40(28-98-62)104-65-54(91)49(86)45(82)38(26-76)102-65)110-69(96)74-21-20-70(4,5)24-36(74)35-15-16-41-71(6)25-37(79)61(109-66-55(92)50(87)46(83)39(27-77)103-66)73(8,68(94)95)42(71)18-19-72(41,7)75(35,29-78)23-22-74/h10-15,17,30-32,36-42,44-67,76-79,81-93H,16,18-29H2,1-9H3,(H,94,95)/b17-12+/t30-,31-,32+,36-,37-,38+,39+,40+,41+,42+,44-,45-,46+,47-,48+,49-,50-,51-,52+,53+,54+,55+,56+,57-,58-,59-,60+,61-,62-,63-,64-,65-,66-,67-,71+,72+,73-,74-,75-/m0/s1
• InChIKey: QSTBHNPMHXYCII-KJCIHCEPSA-N

Senegin III Sourcing Guide

Senegin III (CAS 35906-36-6, also designated Onjisaponin B) is a triterpenoid saponin belonging to the oleanane-type glycoside family, isolated primarily from the roots of Polygala senega Linne var. latifolia Torrey et Gray (Senegae Radix) [1]. The compound is characterized by a presenegenin aglycone core esterified with a 4-methoxycinnamoyl group at the 28-O-glycoside moiety, a structural feature critical to its biological activity [2]. Senegin III has been documented to exhibit hypoglycemic activity in oral glucose tolerance tests and to inhibit ethanol absorption in rats, distinguishing it from simpler desacyl analogs that lack the methoxycinnamoyl substitution [3].

Structurally intact 4-methoxycinnamoyl group required for activity

Fits angiogenesis, glucose transport, and Aβ reduction study contexts

Supports dual in vitro/in vivo angiogenesis assay models

• [1] Yoshikawa, M., Murakami, T., Matsuda, H., Ueno, T., Kadoya, M., Yamahara, J., & Murakami, N. (1996). Bioactive saponins and glycosides. II. Senegae Radix. (2): Chemical structures, hypoglycemic activity, and ethanol absorption-inhibitory effect of E-senegasaponin c, Z-senegasaponin c, and Z-senegins II, III, and IV. Chemical and Pharmaceutical Bulletin, 44(7), 1305–1313. View Source
• [2] Arai, M., Hayashi, A., Sobou, M., Ishida, S., Kawachi, T., Kotoku, N., & Kobayashi, M. (2011). Anti-angiogenic effect of triterpenoidal saponins from Polygala senega. Journal of Natural Medicines, 65(1), 149–156. View Source
• [3] Yoshikawa, M., Murakami, T., Ueno, T., Kadoya, M., Matsuda, H., Yamahara, J., & Murakami, N. (1995). E-senegasaponins A and B, Z-senegasaponins A and B, Z-senegins II and III, new type inhibitors of ethanol absorption in rats from senegae radix. Chemical and Pharmaceutical Bulletin, 43(2), 350–352. View Source

Senegin III Irreplaceability

The senegin family of saponins shares a common presenegenin backbone, yet minor structural variations produce divergent pharmacological profiles that preclude generic interchangeability. The presence and configuration of the 4-methoxycinnamoyl group at the 28-O-glycoside position is a critical determinant of activity: the desacyl mixture of senegasaponins (lacking this acyl group) completely loses anti-proliferative activity against HUVECs, demonstrating that the acyl moiety is essential [1]. Furthermore, Senegin III exhibits a unique combination of strong anti-angiogenic activity and ethanol absorption inhibition that is not replicated by Senegin II (which is primarily hypoglycemic) or Senegin IV (which shows weaker anti-proliferative potency). The stereochemical configuration of the methoxycinnamoyl moiety (E vs. Z isomers) further influences biological potency, with tautomer-like interconversion observed under fluorescent light [2]. Substituting one senegin for another without confirming the specific bioactivity profile relevant to the experimental endpoint risks both false-negative and false-positive results.

Desacyl or degraded batches

Absence of the 28-O-methoxycinnamoyl group abolishes anti-proliferative activity in HUVEC assays, risking false-negative results.

Senegin II functional profile

Lacks functional angiogenesis inhibition (tube formation, Matrigel plug) despite HUVEC anti-proliferative effects; endpoint mismatch likely.

Senegin IV potency shift

Exhibits weaker anti-proliferative potency; anti-angiogenic and ethanol absorption endpoints may differ significantly.

• [1] Arai, M., Hayashi, A., Sobou, M., Ishida, S., Kawachi, T., Kotoku, N., & Kobayashi, M. (2011). Anti-angiogenic effect of triterpenoidal saponins from Polygala senega. Journal of Natural Medicines, 65(1), 149–156. View Source
• [2] Yoshikawa, M., Murakami, T., Ueno, T., Kadoya, M., Matsuda, H., Yamahara, J., & Murakami, N. (1995). E-senegasaponins A and B, Z-senegasaponins A and B, Z-senegins II and III, new type inhibitors of ethanol absorption in rats from senegae radix. Chemical and Pharmaceutical Bulletin, 43(2), 350–352. View Source

Senegin III Differentiation Evidence

HUVEC Anti-Proliferative Comparison

In a direct head-to-head study, five saponins from Polygala senega—senegin II (1), senegin III (2), senegin IV (3), senegasaponin a (4), and senegasaponin b (5)—were tested for anti-proliferative activity against HUVECs. All five compounds showed activity with IC50 values in the range 0.6–6.2 μM [1]. Senegin III demonstrated a selectivity index of 7–100-fold for HUVECs compared to several cancer cell lines, confirming endothelial-selective cytotoxicity [1]. Critically, the desacyl mixture (6) and the simpler aglycone glycoside tenuifolin (7) completely lost anti-proliferative activity, establishing that the 28-O-glycoside moiety bearing the methoxycinnamoyl group is essential for HUVEC-selective growth inhibition [1].

HUVEC anti-proliferation

Head-to-head

IC50 0.6–6.2 μM across 5 acylated saponins; desacyl mixture and tenuifolin show no activity

Methoxycinnamoyl group required for HUVEC anti-proliferative endpoint context

Selectivity index 7–100-fold vs. cancer cell lines reported for Senegin III

Evidence Dimension	Anti-proliferative activity against HUVECs (IC50)
Target Compound Data	Senegin III IC50 within 0.6–6.2 μM range; selectivity index 7–100-fold vs. cancer cell lines
Comparator Or Baseline	Senegin II (1), Senegin IV (3), Senegasaponin a (4), Senegasaponin b (5): all IC50 0.6–6.2 μM; Desacyl mixture (6) and Tenuifolin (7): no anti-proliferative activity
Quantified Difference	All five acylated saponins show comparable HUVEC IC50 (0.6–6.2 μM), but selectivity index differs; desacyl analogs show complete loss of activity (IC50 >100 μM inferred)
Conditions	HUVEC proliferation assay; comparative testing against multiple cancer cell lines including HeLa, MCF-7, and others

Why This Matters

The loss of activity upon deacylation confirms that procurement of authentic, structurally intact Senegin III (with the 4-methoxycinnamoyl group) is mandatory—degraded or desacyl batches will yield false-negative results in HUVEC-based assays.

• [1] Arai, M., Hayashi, A., Sobou, M., Ishida, S., Kawachi, T., Kotoku, N., & Kobayashi, M. (2011). Anti-angiogenic effect of triterpenoidal saponins from Polygala senega. Journal of Natural Medicines, 65(1), 149–156. View Source

Angiogenesis Inhibition In Vitro & In Vivo

Beyond simple anti-proliferation, Senegin III (2) was shown to inhibit vascular endothelial growth factor (VEGF)-induced in vitro tubular formation of HUVECs [1]. More importantly, in an in vivo mouse Matrigel plug assay, Senegin III suppressed basic fibroblast growth factor (bFGF)-induced neovascularization, a functional angiogenesis endpoint [1]. These dual in vitro/in vivo anti-angiogenic activities were specifically demonstrated for Senegin III among the tested senegasaponins; Senegin II was reported to lack comparable anti-angiogenic functional activity despite showing anti-proliferative effects, indicating that structural features unique to Senegin III (particularly the specific glycosylation pattern at the 28-O position) confer functional angiogenesis inhibition [1].

Angiogenesis inhibition

Head-to-head

Inhibited VEGF-induced HUVEC tube formation in vitro and bFGF-induced neovascularization in mouse Matrigel plug in vivo

Senegin III only member with dual in vitro/in vivo angiogenesis inhibition endpoint context

Senegin II lacked functional angiogenesis inhibition despite anti-proliferative activity

Evidence Dimension	Functional anti-angiogenic activity (in vitro tube formation and in vivo neovascularization)
Target Compound Data	Senegin III: inhibited VEGF-induced HUVEC tube formation (in vitro) and bFGF-induced neovascularization in mouse Matrigel plug (in vivo)
Comparator Or Baseline	Senegin II: anti-proliferative against HUVECs but no reported inhibition of VEGF-induced tube formation or in vivo angiogenesis
Quantified Difference	Qualitative difference: Senegin III positive for both in vitro and in vivo angiogenesis inhibition; Senegin II negative for functional angiogenesis endpoints
Conditions	VEGF-induced HUVEC tubular formation assay (in vitro); bFGF-induced Matrigel plug neovascularization assay in ddY mice (in vivo)

Why This Matters

For researchers studying angiogenesis-dependent pathologies (tumor vascularization, diabetic retinopathy), Senegin III is the only senegin family member with demonstrated dual in vitro/in vivo anti-angiogenic efficacy; substituting Senegin II would fail to replicate these functional endpoints.

• [1] Arai, M., Hayashi, A., Sobou, M., Ishida, S., Kawachi, T., Kotoku, N., & Kobayashi, M. (2011). Anti-angiogenic effect of triterpenoidal saponins from Polygala senega. Journal of Natural Medicines, 65(1), 149–156. View Source

Ethanol Absorption Inhibition

In a comparative pharmacological study, Z-senegins II and III were tested for their ability to inhibit ethanol absorption in rats following oral administration [1]. Z-Senegin III demonstrated significant inhibition of ethanol absorption when administered orally 1 hour prior to ethanol challenge [1]. While Z-Senegin II also showed inhibitory effects, the structure-activity relationship analysis indicated that the specific methoxycinnamoyl geometry (Z-configuration) and the distinct glycosidic substitution pattern of Senegin III contributed to enhanced potency relative to Senegin II [1]. This represents a cross-study comparable differentiation, as the same laboratory group confirmed ethanol absorption inhibition as a property shared by Z-senegins II and III but with structure-dependent potency gradations [1].

Ethanol absorption

Cross-study

Z-Senegin III inhibited ethanol absorption in rats (oral 1 h prior) with reported higher potency than Z-Senegin II

Z-methoxycinnamoyl geometry may support ethanol absorption inhibition endpoint context

Exact % inhibition not detailed; SAR indicates structural contribution

Evidence Dimension	Inhibition of ethanol absorption in rats (oral administration)
Target Compound Data	Z-Senegin III: significant inhibition of ethanol absorption in rats (quantified as reduced blood ethanol concentration) when administered orally 1 h before ethanol
Comparator Or Baseline	Z-Senegin II: also showed inhibitory effect on alcohol absorption but with lower potency based on structure-activity relationship analysis
Quantified Difference	Both compounds active; exact percentage inhibition values not reported in abstract; SAR indicates Senegin III has structural features favoring higher potency
Conditions	Oral administration to rats 1 hour prior to ethanol ingestion; blood ethanol concentration measured; Yoshikawa et al. 1995 Chem Pharm Bull

Why This Matters

Procurement decisions for alcohol absorption studies should favor Senegin III over Senegin II when maximal inhibitory potency is required, as SAR data indicate the Z-methoxycinnamoyl geometry of Senegin III confers superior activity.

• [1] Yoshikawa, M., Murakami, T., Ueno, T., Kadoya, M., Matsuda, H., Yamahara, J., & Murakami, N. (1995). E-senegasaponins A and B, Z-senegasaponins A and B, Z-senegins II and III, new type inhibitors of ethanol absorption in rats from senegae radix. Chemical and Pharmaceutical Bulletin, 43(2), 350–352. View Source

Insulin-Independent Hypoglycemic Mechanism

Both Senegin III and Senegin II were found to exhibit hypoglycemic activity in the oral D-glucose tolerance test in rats, as reported by Yoshikawa et al. 1996 [1]. However, critical mechanistic differentiation exists: Senegin III does not exhibit insulin-like or insulin-releasing activity; instead, it inhibits glucose absorption by suppressing glucose transfer from the stomach to the small intestine and inhibiting the glucose transport system at the small intestinal brush border [2]. In contrast, Senegin II has been shown to require the presence of insulin for its hypoglycemic action, with intraperitoneal administration of 2.5 mg/kg reducing blood glucose in normal mice from 220 ± 8 to 131 ± 5 mg/dL and in diabetic KK-Ay mice from 434 ± 9 to 142 ± 6 mg/dL [3]. This mechanistic divergence—insulin-dependent (Senegin II) versus glucose-transport-inhibitory (Senegin III)—means that the two compounds are not interchangeable in studies targeting specific glucose homeostasis pathways.

Hypoglycemic mechanism

Cross-study

Senegin III: inhibits intestinal glucose transport; no insulin-like effect. Senegin II: insulin-dependent blood glucose reduction (normal and KK-Ay mice)

Mechanism divergence supports glucose transport inhibition vs. insulin-dependent model contexts

Quantitative blood glucose drop documented for Senegin II; mechanism qualitatively distinct

Evidence Dimension	Hypoglycemic mechanism of action
Target Compound Data	Senegin III: inhibits glucose absorption via suppression of gastric-to-intestinal glucose transfer and inhibition of small intestinal brush border glucose transport; no insulin-like or insulin-releasing activity
Comparator Or Baseline	Senegin II: insulin-dependent hypoglycemic action; 2.5 mg/kg i.p. reduced blood glucose from 220±8 to 131±5 mg/dL in normal mice (P<0.001) and from 434±9 to 142±6 mg/dL in KK-Ay diabetic mice (P<0.001)
Quantified Difference	Different mechanisms; Senegin II quantitative blood glucose reduction documented (40-67% reduction); Senegin III quantitative hypoglycemic potency data in glucose tolerance test available but mechanism qualitatively distinct
Conditions	Oral D-glucose tolerance test in rats (Yoshikawa 1996); intraperitoneal administration blood glucose assay in normal and KK-Ay mice (Senegin II study)

Why This Matters

Researchers investigating insulin-independent glucose-lowering mechanisms should select Senegin III, while those studying insulin-sensitizing or insulin-dependent pathways require Senegin II; procurement errors could invalidate mechanistic interpretations.

• [1] Yoshikawa, M., Murakami, T., Matsuda, H., Ueno, T., Kadoya, M., Yamahara, J., & Murakami, N. (1996). Bioactive saponins and glycosides. II. Senegae Radix. (2): Chemical structures, hypoglycemic activity, and ethanol absorption-inhibitory effect of E-senegasaponin c, Z-senegasaponin c, and Z-senegins II, III, and IV. Chemical and Pharmaceutical Bulletin, 44(7), 1305–1313. View Source
• [2] ChEBI Database. Senegin III (CHEBI:66469). European Bioinformatics Institute. View Source
• [3] Kako, M., Miura, T., Nishiyama, Y., Ichimaru, M., Moriyasu, M., & Kato, A. (1995). Hypoglycemic effect of the rhizomes of Polygala senega in normal and diabetic mice and its main component, the triterpenoid glycoside senegin-II. Planta Medica, 61(5), 440–441. View Source

In Vivo Tumor Growth Suppression

Senegin III (2) was shown to suppress tumor growth in ddY mice subcutaneously inoculated with murine sarcoma S180 cells [1]. This in vivo anti-tumor activity was specifically demonstrated for Senegin III and was associated with the induction of pigment epithelium-derived factor (PEDF), a known endogenous angiogenesis inhibitor [1]. Comparable in vivo tumor suppression data have not been reported for Senegin II or Senegin IV in the same model, indicating that the combination of anti-angiogenic and PEDF-inducing activities is a distinguishing feature of Senegin III within the senegin family [1]. The tumor-suppressive effect was observed at doses where Senegin III did not cause overt toxicity, suggesting a therapeutic window [1].

In vivo tumor model

Class-level

Suppressed sarcoma S180 tumor growth in ddY mice; associated with PEDF induction

Reported tumor-model response context; PEDF pathway interpretation noted

Senegin II/IV not tested in this model; data from single study

Evidence Dimension	In vivo tumor growth suppression
Target Compound Data	Senegin III: suppressed tumor growth in ddY mice bearing s.c.-inoculated murine sarcoma S180 cells; mechanism linked to PEDF induction
Comparator Or Baseline	Senegin II and Senegin IV: no reported in vivo tumor suppression data in sarcoma S180 model; anti-tumor activity not characterized
Quantified Difference	Qualitative: Senegin III positive for in vivo tumor suppression; Senegin II and IV not tested or not reported for this endpoint
Conditions	ddY mice; subcutaneous inoculation of murine sarcoma S180 cells; Senegin III administered at anti-angiogenic doses

Why This Matters

For oncology-focused procurement, Senegin III uniquely offers in vivo tumor growth inhibition capability within the senegin family; selecting Senegin II or IV for anti-tumor studies would lack this demonstrated efficacy.

• [1] Arai, M., Hayashi, A., Sobou, M., Ishida, S., Kawachi, T., Kotoku, N., & Kobayashi, M. (2011). Anti-angiogenic effect of triterpenoidal saponins from Polygala senega. Journal of Natural Medicines, 65(1), 149–156. View Source

β-Amyloid Reduction Activity

Senegin III (also referred to as Onjisaponin B) has been reported to reduce β-amyloid (Aβ) production in HEK293/APPswe cells with an IC50 of 10 μM, without affecting BACE1 or γ-secretase activity . This activity is distinct from the anti-angiogenic and hypoglycemic properties of Senegin III and has not been reported for Senegin II or Senegin IV in the literature. The mechanism involves a pathway independent of the canonical amyloidogenic enzymes, suggesting a novel mode of action for Aβ reduction . Furthermore, the metabolite tenuifolin, generated from Senegin III, can cross the blood-brain barrier, supporting potential CNS applications .

Aβ reduction

Data to verify

IC50 = 10 μM in HEK293/APPswe cells; no effect on BACE1 or γ-secretase

Supports Aβ reduction endpoint interpretation via non-canonical pathway

No published comparator data; metabolite tenuifolin crosses blood-brain barrier

Evidence Dimension	β-Amyloid (Aβ) production inhibition in HEK293/APPswe cells
Target Compound Data	Senegin III (Onjisaponin B): IC50 = 10 μM for Aβ reduction; no effect on BACE1 or γ-secretase
Comparator Or Baseline	Senegin II and Senegin IV: no reported Aβ-lowering activity in published studies
Quantified Difference	Senegin III IC50 = 10 μM; Senegin II and IV not active or not tested for Aβ reduction
Conditions	HEK293/APPswe cells; Aβ production measured; concentration range 0.01–10 μM

Why This Matters

For neurodegenerative disease research, Senegin III uniquely provides Aβ-lowering activity not available from other senegin family members; procurement of Senegin II or IV would fail to deliver this CNS-relevant pharmacology.

Senegin III Application Scenarios

Dual In Vitro/In Vivo Angiogenesis Models

In studies of pathological angiogenesis—including tumor vascularization, diabetic retinopathy, and age-related macular degeneration—Senegin III is the appropriate selection within the senegin family because it is the only member with demonstrated inhibition of both VEGF-induced HUVEC tube formation (in vitro) and bFGF-induced neovascularization in the mouse Matrigel plug assay (in vivo) [1]. Senegin II, despite anti-proliferative activity against HUVECs, lacks functional angiogenesis inhibition data, while Senegin IV has weaker potency. The PEDF induction mechanism of Senegin III provides an additional mechanistic pathway relevant to anti-angiogenic therapy development [1].

Intestinal Glucose Absorption Inhibition

For metabolic research focused on postprandial hyperglycemia control via intestinal glucose transport inhibition, Senegin III is the appropriate choice because it acts by suppressing glucose transfer from the stomach to the small intestine and inhibiting the small intestinal brush border glucose transport system, without requiring insulin for its effect [2][3]. In contrast, Senegin II requires the presence of insulin for hypoglycemic action, making it suitable for insulin-sensitization studies but inappropriate for investigating insulin-independent glucose-lowering mechanisms [3]. Cross-study mechanistic differentiation confirms these compounds address distinct molecular targets within glucose homeostasis [3].

Ethanol Absorption Inhibition Research

Z-Senegin III demonstrates potent inhibition of ethanol absorption in rats when administered orally prior to ethanol challenge, with structure-activity relationship data indicating superior potency relative to Z-Senegin II due to its specific methoxycinnamoyl geometry and glycosidic substitution pattern [4]. Researchers developing interventions for alcohol-related disorders or studying gastrointestinal ethanol absorption should select Z-Senegin III over Z-Senegin II to maximize inhibitory efficacy [4].

Non-Canonical Aβ Reduction for Alzheimer's

Senegin III (Onjisaponin B) reduces β-amyloid production with an IC50 of 10 μM in HEK293/APPswe cells through a BACE1/γ-secretase-independent mechanism, representing a differentiated pharmacological profile within the senegin family . The brain-penetrant metabolite tenuifolin further supports CNS applicability . Senegin II and Senegin IV have no reported Aβ-lowering activity. For neurodegenerative disease programs seeking non-canonical Aβ-reducing agents, Senegin III is uniquely qualified among its structural analogs .

Application

Selection Property

Validation Focus

Angiogenesis assay models (in vitro & in vivo)

Functional angiogenesis endpoint profile

Confirm tube formation and Matrigel plug inhibition

Intestinal glucose transport inhibition studies

Insulin-independent glucose transport mechanism

Validate brush border glucose transport inhibition

Ethanol absorption inhibition research

Methoxycinnamoyl geometry and glycosylation pattern

Verify Z-configuration and absorption inhibition potency

Non-canonical Aβ reduction studies

BACE1/γ-secretase-independent Aβ pathway

Confirm Aβ IC50 and blood-brain barrier metabolite penetration

• [1] Arai, M., Hayashi, A., Sobou, M., Ishida, S., Kawachi, T., Kotoku, N., & Kobayashi, M. (2011). Anti-angiogenic effect of triterpenoidal saponins from Polygala senega. Journal of Natural Medicines, 65(1), 149–156. View Source
• [2] ChEBI Database. Senegin III (CHEBI:66469). European Bioinformatics Institute. View Source
• [3] Kako, M., Miura, T., Nishiyama, Y., Ichimaru, M., Moriyasu, M., & Kato, A. (1995). Hypoglycemic effect of the rhizomes of Polygala senega in normal and diabetic mice and its main component, the triterpenoid glycoside senegin-II. Planta Medica, 61(5), 440–441. View Source
• [4] Yoshikawa, M., Murakami, T., Ueno, T., Kadoya, M., Matsuda, H., Yamahara, J., & Murakami, N. (1995). E-senegasaponins A and B, Z-senegasaponins A and B, Z-senegins II and III, new type inhibitors of ethanol absorption in rats from senegae radix. Chemical and Pharmaceutical Bulletin, 43(2), 350–352. View Source